Cas no 1455271-42-7 (N-Methoxy-N-methyl-3-(pyridin-3-yl)acrylamide)

• Product Name: N-Methoxy-N-methyl-3-(pyridin-3-yl)acrylamide
• CAS No: 1455271-42-7
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5048521
• Update Time: 2025-05-20

N-Methoxy-N-methyl-3-(pyridin-3-yl)acrylamide Chemical and Physical Properties

Names and Identifiers

• N-methoxy-N-methyl-3-(pyridin-3-yl)acrylamide
• (E)-N-methoxy-N-methyl-3-pyridin-3-ylprop-2-enamide
• N-Methyl-3-(3-pyridinyl)acrylohydroxamic acid methyl ester
• N-Methoxy-N-methyl-3-(pyridin-3-yl)acrylamide

• Inchi： 1S/C10H12N2O2/c1-12(14-2)10(13)6-5-9-4-3-7-11-8-9/h3-8H,1-2H3/b6-5+
• InChI Key： LQUZJYOLHABKGQ-AATRIKPKSA-N
• SMILES： O(C)N(C)C(/C=C/C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 0.8
• Topological Polar Surface Area: 42.4

Additional information on N-Methoxy-N-methyl-3-(pyridin-3-yl)acrylamide

N-Methoxy-N-methyl-3-(pyridin-3-yl)acrylamide

N-Methoxy-N-methyl-3-(pyridin-3-yl)acrylamide, with the CAS number 1455271-42-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its acrylamide functional group and the presence of a pyridine ring, which contribute to its reactivity and versatility. The molecule's structure allows for a wide range of chemical transformations, making it a valuable building block in organic synthesis.

The synthesis of N-Methoxy-N-methyl-3-(pyridin-3-yl)acrylamide typically involves multi-step reactions, often starting from readily available starting materials. The key steps often include nucleophilic substitution, condensation reactions, or coupling processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. For instance, the use of transition metal catalysts has been reported to facilitate the formation of the acrylamide group under mild conditions.

One of the most notable applications of N-Methoxy-N-methyl-3-(pyridin-3-yl)acrylamide is in the field of polymer chemistry. The compound serves as a monomer for synthesizing functional polymers with tailored properties. Its ability to undergo polymerization under various conditions makes it suitable for applications ranging from coatings to drug delivery systems. Recent studies have demonstrated that polymers derived from this compound exhibit excellent biocompatibility and mechanical properties, making them promising candidates for biomedical applications.

In addition to polymer chemistry, N-Methoxy-N-methyl-3-(pyridin-3-yl)acrylamide has also found utility in organic electronics. The pyridine ring in the molecule contributes to its electron-withdrawing properties, which are advantageous in designing materials for organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have explored the use of this compound as a component in conjugated systems, where it enhances charge transport properties and improves device performance.

The compound's reactivity also makes it a valuable intermediate in the synthesis of more complex molecules. For example, it has been used as a precursor for synthesizing bioactive compounds with potential pharmacological applications. Recent research has focused on its role in medicinal chemistry, where it serves as a scaffold for designing drugs targeting various diseases. The molecule's ability to form hydrogen bonds and its aromaticity make it an attractive candidate for drug design.

From an environmental perspective, N-Methoxy-N-methyl-3-(pyridin-3-yl)acrylamide has been studied for its biodegradability and environmental impact. Researchers have investigated its fate in aquatic environments and its potential toxicity to aquatic organisms. These studies are crucial for ensuring the sustainable use of this compound in industrial and commercial applications.

In conclusion, N-Methoxy-N-methyl-3-(pyridin-3-yl)acrylamide is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, continue to expand its utility in both academic research and industrial settings. As research on this compound progresses, it is expected to play an even more significant role in shaping future technologies and materials.